Cas no 13314-99-3 (1-(Anilinomethyl)pyrrolidine-2,5-dione)

• Product Name: 1-(Anilinomethyl)pyrrolidine-2,5-dione
• CAS No: 13314-99-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD00583508
• CID: 1104825
• PubChem ID: 791256
• Update Time: 2025-04-23

1-(Anilinomethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(phenylamino)methyl]-2,5-Pyrrolidinedione
• N-(anilomethyl)succinimide
• ST5224266
• Oprea1_811198
• Oprea1_357290
• CBDivE_013703
• SDCCGMLS-0064813.P001
• 1-(Anilinomethyl)pyrrolidine-2,5-dione
• 1-Phenylaminomethyl-pyrrolidine-2,5-dione
• 1-[(phenylamino)methyl]pyrrolidine-2,5-dione
• CS-0318594
• 1-(anilinomethyl)-2,5-pyrrolidinedione
• ALBB-017661
• 13314-99-3
• LS-05811
• HMS1674C13
• F1226-0031
• 2,5-Pyrrolidinedione, 1-[(phenylamino)methyl]-
• AKOS000735631
• STK267790
• CHEMBL2235448
• MFCD00583508
• 1-((phenylamino)methyl)pyrrolidine-2,5-dione
• AB00077028-01
• ZINC00292100
• BAS 00341043

• MDL： MFCD00583508
• Inchi： 1S/C11H12N2O2/c14-10-6-7-11(15)13(10)8-12-9-4-2-1-3-5-9/h1-5,12H,6-8H2
• InChI Key： YNCVRSBSNLNDFG-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1CNC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Anilinomethyl)pyrrolidine-2,5-dione

Introduction to 1-[(phenylamino)methyl]-2,5-Pyrrolidinedione (CAS No. 13314-99-3)

1-[(phenylamino)methyl]-2,5-Pyrrolidinedione, identified by its Chemical Abstracts Service (CAS) number 13314-99-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic diketone derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The compound features a pyrrolidine core substituted with an amine-methyl group at the C1 position and a phenylamino moiety, which contributes to its unique reactivity and biological profile.

The structural motif of 1-[(phenylamino)methyl]-2,5-Pyrrolidinedione makes it a valuable intermediate in the synthesis of more complex molecules. Its ability to participate in nucleophilic additions, condensation reactions, and cyclization processes allows for the construction of diverse pharmacophores. In recent years, such pyrrolidine derivatives have been explored as scaffolds for developing novel therapeutic agents targeting various diseases, including neurological disorders and cancer.

One of the most compelling aspects of 1-[(phenylamino)methyl]-2,5-Pyrrolidinedione is its potential as a precursor in the synthesis of bioactive molecules. The phenylamino group introduces a hydrophobic pocket that can interact with biological targets, while the pyrrolidine ring provides a rigid scaffold that maintains the conformational integrity of the final drug candidates. This combination has led to its investigation in the development of kinase inhibitors, which are critical in oncology treatments.

Recent advancements in computational chemistry have further highlighted the significance of 1-[(phenylamino)methyl]-2,5-Pyrrolidinedione. Molecular modeling studies suggest that this compound can effectively bind to ATP-binding pockets of kinases, making it a promising candidate for structure-based drug design. By leveraging high-throughput virtual screening and molecular dynamics simulations, researchers have been able to optimize its binding affinity and selectivity against specific kinases.

In addition to its role in kinase inhibition, 1-[(phenylamino)methyl]-2,5-Pyrrolidinedione has shown promise in other therapeutic areas. For instance, its derivatives have been investigated for their potential as antiviral agents. The pyrrolidine core is known to mimic natural substrates in viral proteases, thereby inhibiting replication cycles. Preliminary studies have demonstrated that certain analogs of this compound exhibit inhibitory activity against RNA-dependent RNA polymerases, suggesting their utility in combating viral infections.

The synthetic pathways for 1-[(phenylamino)methyl]-2,5-Pyrrolidinedione are also of great interest. Traditional methods involve condensation reactions between appropriate precursors under controlled conditions. However, recent innovations in green chemistry have led to the development of more sustainable synthetic routes. For example, catalytic hydrogenation and microwave-assisted synthesis have been employed to improve yield and reduce waste. These advancements align with the growing emphasis on environmentally friendly practices in pharmaceutical manufacturing.

The biological activity of 1-[(phenylamino)methyl]-2,5-Pyrrolidinedione is further enhanced by modifications to its structure. Functional groups such as halogens or alcohols can be introduced at strategic positions to modulate reactivity and bioavailability. Such modifications are often guided by structure-activity relationship (SAR) studies, which provide insights into how changes at the molecular level affect biological outcomes. This iterative approach has been instrumental in optimizing lead compounds for clinical development.

Another area where 1-[(phenylamino)methyl]-2,5-Pyrrolidinedione has made significant contributions is in material science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensing applications. These complexes exhibit unique properties that can be exploited for developing novel materials with applications ranging from photovoltaics to magnetic storage devices.

The future prospects for 1-[(phenylamino)methyl]-2,5-Pyrrolidinedione are promising, driven by ongoing research and technological advancements. As our understanding of molecular interactions deepens, new applications are likely to emerge. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for society.

In conclusion,1-[(phenylamino)methyl]-2,5-Pyrrolidinedione (CAS No. 13314-99-3) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications span pharmaceuticals, materials science, and beyond, underscoring its importance as a building block for innovation. As we continue to explore its potential，we unlock new possibilities that could reshape various scientific disciplines.